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Compound of Interest

2-(2-Chloro-4-
Compound Name:

hydroxyphenyl)acetic acid
CAS No.: 81720-84-5

Cat. No.: B2697001

Get Quote

Executive Summary

2-(2-Chloro-4-hydroxyphenyl)acetic acid (CAS: 81720-84-5) is a specialized aromatic
carboxylic acid primarily recognized as a metabolic intermediate in the biodegradation of
chlorophenoxy herbicides.[1] Structurally, it consists of a phenylacetic acid backbone
functionalized with a chlorine atom at the ortho position and a hydroxyl group at the para
position relative to the acetic acid moiety.

While less commercially ubiquitous than its isomer 3-chloro-4-hydroxyphenylacetic acid, this
compound is of significant interest in environmental chemistry as a stable catabolite of 2,4-
Dichlorophenoxyacetic acid (2,4-D) in fungal pathways (Aspergillus niger). In drug discovery, its
scaffold serves as a versatile building block for polysubstituted aminophenols and potential
auxin-mimicking agrochemicals.[1]

Chemical Identity & Structural Analysis
Nomenclature and Identifiers
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Property Detalil

IUPAC Name 2-(2-Chloro-4-hydroxyphenyl)acetic acid

2-Chloro-4-hydroxybenzeneacetic acid; 2,4-
Common Synonyms

CHPAA
CAS Registry Number 81720-84-5
Molecular Formula CsH7CIOs
Molecular Weight 186.59 g/mol
SMILES OC(=0)CC1=C(Cl)C=C(0)Cc=C1

Structural Features & Electronic Properties

The molecule features a trisubstituted benzene ring with distinct electronic zones:

o Acetic Acid Group (-CH2COOH) at Position 1: Acts as a weak activator.[1] The methylene
spacer isolates the carboxyl group from direct conjugation with the ring, maintaining a pKa
typical of phenylacetic acids (~4.0).

e Chlorine Atom at Position 2 (Ortho): Exerts a strong inductive electron-withdrawing effect (-1),
which increases the acidity of the neighboring methylene protons and potentially influences
the pKa of the carboxylic acid via a field effect. Sterically, it hinders the ortho position,
directing electrophilic attack to the remaining open positions.

o Hydroxyl Group at Position 4 (Para): A strong electron-donating group (+M) that activates the
ring.[1] Its position para to the acetic acid chain creates a "push-pull" electronic environment,
making the ring susceptible to further oxidation or electrophilic aromatic substitution at
position 5.

Physicochemical Properties

The following data aggregates experimental observations and high-confidence predictive
models (ACD/Labs, EPISuite).
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Property

Value / Description

Source/Note

Physical State

Solid (Crystalline Powder)

Experimental

Based on isomer (3-Cl: 110°C)

Melting Point ~110 — 125 °C (Predicted) ) )
and amide deriv. (123°C)
Soluble in DMSO, Methanol, ]
N ) ) Polar organic solvents
Solubility Ethanol. Sparingly soluble in
preferred
water.
] Predicted (Acidic shift due to
pKa (Acid) 3.85+0.10
ortho-Cl)
pKa (Phenol) 9.2+0.2 Predicted
LogP 1.65 Predicted (Lipophilic)

H-Bond Donors

2 (Carboxyl-OH, Phenol-OH)

H-Bond Acceptors

3

Synthesis & Manufacturing
Biological Origin (Metabolic Pathway)

The compound is naturally generated during the degradation of the herbicide 2,4-D by fungi

such as Aspergillus niger.[2] This pathway involves a complex rearrangement where the

phenoxy ether linkage is modified to a phenylacetic acid structure.[1]

2,4-D
(2,4-Dichlorophenoxyacetic acid)

Dechlorination

Fungal Enzymes; >

0 I

1&
2-Chlorophenoxyacetic acid carrangement 2-(2-Chloro-4-hydroxyphenyl) Dechlorination »| 2-Hydroxyphenylacetic acid

(2-CPA)

acetic acid

Click to download full resolution via product page

Figure 1: Metabolic degradation pathway of 2,4-D in Aspergillus niger yielding 2-(2-Chloro-4-

hydroxyphenyl)acetic acid.

Laboratory Synthesis (Recommended Route)

© 2026 BenchChem. All rights reserved. 3/8

Tech Support


https://www.researchgate.net/publication/353173789_Plasmid-mediated_catabolism_for_the_removal_of_xenobiotics_from_the_environment
https://pubchem.ncbi.nlm.nih.gov/compound/Hydroxyphenylacetic-acid
https://www.benchchem.com/product/b2697001/docs?utm_src=pdf-body-img#2-2-chloro-4-hydroxyphenyl-acetic-acid-structural-analysis-synthesis-and-applications
https://www.benchchem.com/product/b2697001/docs?utm_src=pdf-body#2-2-chloro-4-hydroxyphenyl-acetic-acid-structural-analysis-synthesis-and-applications
https://www.benchchem.com/product/b2697001/docs?utm_src=pdf-body#2-2-chloro-4-hydroxyphenyl-acetic-acid-structural-analysis-synthesis-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2697001?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Direct chlorination of 4-hydroxyphenylacetic acid yields the 3-chloro isomer due to the ortho-
directing power of the phenol. To synthesize the 2-chloro isomer, a directed approach starting
from 2-chloro-4-methoxytoluene is required to ensure correct regiochemistry.

Protocol: Nitrile Hydrolysis Route

o Radical Bromination: React 2-chloro-4-methoxytoluene with N-bromosuccinimide (NBS) and
AIBN in CCla to form 2-chloro-4-methoxybenzyl bromide.

e Cyanation: Treat the benzyl bromide with NaCN in DMSO/Ethanol to yield 2-chloro-4-
methoxybenzyl cyanide.[1]

o Hydrolysis: Reflux the nitrile in conc. HCI/Acetic Acid.[3][4] This step simultaneously
hydrolyzes the nitrile to the carboxylic acid and demethylates the ether (if conditions are
harsh enough) or requires a separate BBrz demethylation step.[1]
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Figure 2: Retrosynthetic pathway for the laboratory production of the 2-chloro isomer.

Applications in Research & Development
Environmental Biomarker

The presence of 2-(2-chloro-4-hydroxyphenyl)acetic acid in soil or culture media is a specific
indicator of fungal remediation activity against chlorophenoxy herbicides. Researchers use this
metabolite to assess the efficacy of Aspergillus strains in bioremediation projects.

Pharmaceutical Scaffold
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The compound serves as a precursor for N-(2-chloro-4-hydroxyphenyl)acetamides and other
aminophenol derivatives.[1] The ortho-chlorine atom provides a handle for transition-metal
catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura), allowing the expansion of the
scaffold into complex drug candidates targeting oxidative stress pathways.

Agrochemical Design

Due to its structural similarity to the natural auxin Indole-3-acetic acid (IAA), this compound and
its esters are investigated for auxin-mimicking activity. The steric bulk of the chlorine atom at
position 2 can effectively block metabolic degradation in plants, potentially creating long-lasting
growth regulators.

Safety & Handling (GHS Classification)

Signal Word:WARNING

Hazard Statement Code Description
H315 Skin Irrit. 2 Causes skin irritation.[1]
H319 Eye Irrit. 2A Causes serious eye irritation.

May cause respiratory
H335 STOT SE 3 o
irritation.

Handling Protocol:
o PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.

e Storage: Store in a cool, dry place under inert atmosphere (Argon/Nitrogen) to prevent
oxidation of the phenol group.

o Disposal: Dispose of as halogenated organic waste.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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